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Compound Name:
yl)carbamate

Cat. No.: B183127

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl (3-methylpyrrolidin-3-yl)carbamate (CAS No. 147459-52-7) is a heterocyclic
organic compound that serves as a valuable building block in medicinal chemistry and drug
discovery. Its structure incorporates a pyrrolidine ring, a common scaffold in many biologically
active compounds, and a tert-butyloxycarbonyl (Boc) protecting group on a primary amine. The
presence of a gem-dimethyl group at the 3-position of the pyrrolidine ring offers unique
conformational constraints and metabolic stability to molecules that incorporate this moiety.
This guide provides a comprehensive overview of its chemical and physical properties, a
detailed synthesis protocol, and its applications in research and development.

Physicochemical Properties

A summary of the key physicochemical properties of tert-Butyl (3-methylpyrrolidin-3-
yl)carbamate is presented in the table below. These properties are essential for its handling,
storage, and application in chemical synthesis.
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Property Value Reference(s)

CAS Number 147459-52-7 [11[2][3]141[5]116]

Molecular Formula C10H20N202 [1112][3][5]

Molecular Weight 200.28 g/mol [11121[7]
tert-butyl N-(3-methylpyrrolidin-

IUPAC Name 3-y|)car)l/0am;te e [1]

Melting Point 32-33°C [1]

Boiling Point (Predicted)

289.8 £ 29.0 °C at 760 mmHg

[1](7]

Density (Predicted)

1.02 + 0.1 g/cm3

[7]

Appearance

Solid

Storage Temperature

2-8°C, in a dry, dark place

[6]

Synthesis

The synthesis of tert-Butyl (3-methylpyrrolidin-3-yl)carbamate is typically achieved through

a two-step process: the synthesis of the precursor amine, 3-methyl-3-pyrrolidinamine, followed

by the protection of the primary amine with a tert-butyloxycarbonyl (Boc) group.

Synthesis of 3-methyl-3-pyrrolidinamine (Precursor)

The synthesis of the pyrrolidine ring is a fundamental step. While various methods exist for

pyrrolidine synthesis, a common approach involves the cyclization of a suitable precursor.

Experimental Workflow: Synthesis of 3-methyl-3-pyrrolidinamine
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Caption: General workflow for the synthesis of the 3-methyl-3-pyrrolidinamine precursor.

Boc Protection of 3-methyl-3-pyrrolidinamine

The protection of the primary amine of 3-methyl-3-pyrrolidinamine with a Boc group is a
standard procedure in organic synthesis to prevent its reaction in subsequent synthetic steps.

[81[9]
Experimental Protocol: N-tert-Butoxycarbonylation

o Dissolution: Dissolve 3-methyl-3-pyrrolidinamine (1.0 equivalent) in a suitable solvent such
as dichloromethane (DCM) or a mixture of water and acetone.[10][11]

» Base Addition: Add a base, such as triethylamine (1.2 equivalents) or sodium bicarbonate, to
the solution.[10]

e Reagent Addition: Cool the mixture to 0°C using an ice bath. Slowly add a solution of di-tert-
butyl dicarbonate (Bocz0, 1.1 equivalents) in the same solvent.
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e Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours.[8]
The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, quench the reaction with a saturated aqueous
solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent like DCM.

 Purification: Wash the combined organic layers with water and brine. Dry the organic layer
over anhydrous sodium sulfate (Na2SOa), filter, and concentrate under reduced pressure to
yield the crude product.

o Final Product: If necessary, purify the crude product by column chromatography on silica gel
to obtain pure tert-Butyl (3-methylpyrrolidin-3-yl)carbamate.

Logical Relationship: Boc Protection Reaction

. . Di-tert-butyl dicarbonate
3-methyl-3-pyrrolidinamine (Boc Anhydride)

Nucleophilic attack on Boc20O

Base
(e.g., Triethylamine)

Deprotonates amine

Eert-ButyI (S-methylpyrrolidin-3-yl)carbamate]

Click to download full resolution via product page

Caption: Key components and their roles in the Boc protection of the precursor amine.

Spectroscopic Data

While specific, experimentally-derived spectra for tert-Butyl (3-methylpyrrolidin-3-
yl)carbamate are not readily available in public databases, chemical suppliers like BLDpharm
indicate the availability of NMR, HPLC, and LC-MS data upon request.[6] For reference, the
expected spectral characteristics can be inferred from the known spectra of similar Boc-
protected amines.

Applications in Drug Discovery and Development
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tert-Butyl (3-methylpyrrolidin-3-yl)carbamate is primarily utilized as a building block in the
synthesis of more complex molecules, particularly in the development of novel therapeutic
agents. The Boc-protected amine allows for the selective modification of other parts of the
molecule.

The pyrrolidine scaffold is a key feature in many pharmaceuticals due to its ability to introduce
conformational rigidity and improve pharmacokinetic properties. The gem-dimethyl substitution
at the 3-position can further enhance metabolic stability by sterically hindering enzymatic
degradation.

While specific signaling pathways directly modulated by this compound are not documented, its
incorporation into larger molecules can lead to compounds with a wide range of biological
activities. For instance, pyrrolidine derivatives are found in drugs targeting the central nervous
system, as well as in antiviral and antibacterial agents.[12]

Safety and Handling

tert-Butyl (3-methylpyrrolidin-3-yl)carbamate should be handled with appropriate safety
precautions in a laboratory setting.

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]
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It is recommended to handle this compound in a well-ventilated area, using personal protective
equipment (PPE) such as gloves, safety glasses, and a lab coat. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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